2-(1-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide

• IUPAC Name: 2-naphthalen-1-yloxy-N-[(E)-(4-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C19H15N3O4/c23-19(21-20-12-14-8-10-16(11-9-14)22(24)25)13-26-18-7-3-5-15-4-1-2-6-17(15)18/h1-12H,13H2,(H,21,23)/b20-12+
• InChI Key: ZHYURVQCDFHBDT-UDWIEESQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)NN=CC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)N/N=C/C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H15N3O4
• Molecular Weight: 349.3 g/mol
• CAS RN: 303083-48-9

Description

2-(1-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide, commonly known as NNA, is a chemical compound that has been extensively studied for its potential applications in scientific research. NNA belongs to the class of hydrazide derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

Target of Action

The primary target of the compound, also known as 2-naphthalen-1-yloxy-N-[(E)-(4-nitrophenyl)methylideneamino]acetamide, is the Transient Receptor Potential Melastatin 4 (TRPM4) . TRPM4 is a potential target for cancer and other human diseases .

Mode of Action

The compound acts as an inhibitor of TRPM4 . It was designed and synthesized to improve cellular potency

Result of Action

One of the most promising compounds in the series, identified as 7d (ZX08903), displayed promising antiproliferative activity against prostate cancer cell lines . It suppressed colony formation and the expression of androgen receptor (AR) protein in prostate cancer cells . Furthermore, it can concentration-dependently induce cell apoptosis in prostate cancer cells .

Advantages and Limitations for Lab Experiments

One of the main advantages of using NNA in lab experiments is its high purity and stability. NNA can be synthesized with high purity and its stability can be confirmed through various analytical techniques. Furthermore, NNA exhibits a wide range of biochemical and physiological effects, making it a versatile compound for use in various scientific research studies. However, one of the limitations of using NNA in lab experiments is its potential toxicity. NNA has been found to exhibit cytotoxic effects in some cell lines, and its toxicity should be carefully evaluated before use in any experiments.

Future Directions

There are many potential future directions for research on NNA. One area of research could focus on the development of new derivatives of NNA with improved pharmacological properties. Another area of research could focus on the elucidation of the mechanism of action of NNA, which would help to better understand its effects on various enzymes and signaling pathways. Furthermore, research could focus on the development of new applications for NNA, such as its use in the treatment of skin disorders or as a potential candidate for the development of new antibiotics.

Synthesis Methods

The synthesis of NNA can be achieved through a multi-step reaction process. The first step involves the preparation of 2-(1-naphthyloxy)acetic acid, which is then reacted with hydrazine hydrate to form 2-(1-naphthyloxy)acetohydrazide. The final step involves the reaction of 2-(1-naphthyloxy)acetohydrazide with 4-nitrobenzaldehyde to form NNA. The purity of NNA can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

NNA has been used in various scientific research studies due to its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, anticancer, and antitumor activities. NNA has also been studied for its potential use as an inhibitor of enzymes such as acetylcholinesterase and tyrosinase. Furthermore, NNA has been found to exhibit antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics.